Cas no 1992836-10-8 (methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate)
methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate
- 1992836-10-8
- EN300-1164326
- methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate
-
- Inchi: 1S/C10H17N3O2/c1-7(2)13-9(4-5-12-13)8(11)6-10(14)15-3/h4-5,7-8H,6,11H2,1-3H3/t8-/m0/s1
- InChI Key: UGLHSGXRLQIXEB-QMMMGPOBSA-N
- SMILES: O(C)C(C[C@@H](C1=CC=NN1C(C)C)N)=O
Computed Properties
- Exact Mass: 211.132076794g/mol
- Monoisotopic Mass: 211.132076794g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 221
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 70.1Ų
methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1164326-0.05g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 0.05g |
$2342.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-0.1g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 0.1g |
$2454.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-0.25g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 0.25g |
$2565.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-0.5g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 0.5g |
$2676.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-1.0g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 1g |
$2789.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-2.5g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 2.5g |
$5466.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-5.0g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 5g |
$8089.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-10.0g |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 10g |
$11994.0 | 2023-06-08 | ||
| Enamine | EN300-1164326-50mg |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 50mg |
$768.0 | 2023-10-03 | ||
| Enamine | EN300-1164326-100mg |
methyl (3S)-3-amino-3-[1-(propan-2-yl)-1H-pyrazol-5-yl]propanoate |
1992836-10-8 | 100mg |
$804.0 | 2023-10-03 |
methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate
Methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate: A Comprehensive Overview
Methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate is a chemical compound with the CAS number 1992836-10-8. This compound belongs to the class of amino acid derivatives and has garnered significant attention in recent years due to its potential applications in pharmaceutical research and development. The compound's structure is characterized by a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms, and a propanoate ester group, which contributes to its solubility and bioavailability.
The pyrazole ring in this compound plays a crucial role in its pharmacological activity. Pyrazoles are known for their ability to interact with various biological targets, including enzymes, receptors, and ion channels, making them valuable in drug design. Recent studies have highlighted the potential of methyl (3S)-3-amino derivatives as modulators of key cellular pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders.
One of the most promising applications of methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate lies in its ability to inhibit specific kinases associated with cancer progression. Kinase inhibitors are a cornerstone of modern anticancer therapy, and this compound has shown potent inhibitory activity against several oncogenic kinases in preclinical models. Its selectivity for these targets suggests that it could potentially be developed into a targeted therapy with fewer off-target effects compared to traditional chemotherapeutic agents.
In addition to its anticancer properties, this compound has also been investigated for its anti-inflammatory effects. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. Preclinical studies have demonstrated that methyl (3S)-3-amino derivatives can suppress the production of pro-inflammatory cytokines and reduce oxidative stress, making them a potential candidate for the development of novel anti-inflammatory agents.
The stereochemistry of the compound, specifically the (3S) configuration at the amino acid residue, is critical for its biological activity. Stereoisomers often exhibit vastly different pharmacological profiles due to their distinct interactions with biological targets. The (3S) configuration in this compound ensures optimal binding to its intended targets, thereby enhancing its therapeutic potential.
From a synthetic perspective, the preparation of methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-y lpropanoate involves a multi-step process that includes the synthesis of the pyrazole ring followed by esterification and stereochemical resolution. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess in the preparation of this compound, ensuring its suitability for pharmacological studies.
Moreover, computational studies have been instrumental in elucidating the molecular mechanisms underlying the activity of this compound. Molecular docking simulations have provided insights into how methyl (3S)-3-amino derivatives interact with their biological targets at the atomic level. These studies have also guided further optimization efforts aimed at improving potency and selectivity.
Despite its promising potential, further research is required to fully characterize the safety profile and efficacy of methyl (3S)-3-amino - 1-(propan - 2 - yl) - 1H - pyrazol - 5 - yl propanoate in clinical settings. Ongoing clinical trials are evaluating its tolerability and pharmacokinetic properties in human subjects, which are critical determinants of its suitability as a therapeutic agent.
In conclusion, methyl (3S)- 1-(propan - 2 - yl) - 1H - pyrazol - 5 - yl propanoate represents a significant advancement in medicinal chemistry with diverse applications across multiple therapeutic areas. Its unique structural features and promising preclinical profile position it as a candidate for further development into clinically relevant treatments for various diseases.
1992836-10-8 (methyl (3S)-3-amino-3-1-(propan-2-yl)-1H-pyrazol-5-ylpropanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)